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molecular formula C8H18<br>CH3-(CH2)6-CH3<br>C8H18 B031449 Octane CAS No. 111-65-9

Octane

Cat. No. B031449
CAS RN: 111-65-9
M. Wt: 114.23 g/mol
InChI Key: TVMXDCGIABBOFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06180553B2

Procedure details

0.12 mmoles of (η5-cyclopentadienyl)titanium trichloride (CpTiCl3; Aldrich commercial product), 20 ml of anhydrous cyclohexane, 0.03 ml of a solution of n-dibutylglima 0.45 M in anhydrous cyclohexane and 0.54 ml of 1 molar Mg(butyl)2 in n-heptane (atomic ratio Mg/Ti=4.5), are charged into a tailed test-tube equipped with a magnetic stirrer, in an atmosphere of argon. The mixture is left under stirring for 20 hours at room temperature (the solution takes on an extremely dark colouring). 18.8 ml of 1-octene (distilled and maintained on molecular sieves) are added. At this point the solution is siphoned in an autoclave previously maintained under argon and the same procedure is carried out as described in example 1 above. At the end it is cooled to room temperature. About 18 ml of octane and 0.4 ml of 2-octene are obtained by distillation (GC, mass GC and NMR analyses). The results and process conditions are summarized in table 1 below.
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Reaction Step One
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cyclohexane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-octene
Quantity
18.8 mL
Type
reactant
Reaction Step Two
Name
octane
Name
2-octene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]>C1CCCCC1.CCCCCCC>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[CH3:1][CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]

Inputs

Step One
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Smiles
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Smiles
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Smiles
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCCC
Name
cyclohexane
Quantity
20 mL
Type
solvent
Smiles
C1CCCCC1
Step Two
Name
1-octene
Quantity
18.8 mL
Type
reactant
Smiles
C=CCCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring for 20 hours at room temperature (the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer, in an atmosphere of argon
WAIT
Type
WAIT
Details
The mixture is left
TEMPERATURE
Type
TEMPERATURE
Details
previously maintained under argon
TEMPERATURE
Type
TEMPERATURE
Details
At the end it is cooled to room temperature

Outcomes

Product
Details
Reaction Time
 20 h
Name
octane
Type
product
Smiles
CCCCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 18 mL
Name
2-octene
Type
product
Smiles
CC=CCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 0.4 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06180553B2

Procedure details

0.12 mmoles of (η5-cyclopentadienyl)titanium trichloride (CpTiCl3; Aldrich commercial product), 20 ml of anhydrous cyclohexane, 0.03 ml of a solution of n-dibutylglima 0.45 M in anhydrous cyclohexane and 0.54 ml of 1 molar Mg(butyl)2 in n-heptane (atomic ratio Mg/Ti=4.5), are charged into a tailed test-tube equipped with a magnetic stirrer, in an atmosphere of argon. The mixture is left under stirring for 20 hours at room temperature (the solution takes on an extremely dark colouring). 18.8 ml of 1-octene (distilled and maintained on molecular sieves) are added. At this point the solution is siphoned in an autoclave previously maintained under argon and the same procedure is carried out as described in example 1 above. At the end it is cooled to room temperature. About 18 ml of octane and 0.4 ml of 2-octene are obtained by distillation (GC, mass GC and NMR analyses). The results and process conditions are summarized in table 1 below.
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Reaction Step One
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cyclohexane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-octene
Quantity
18.8 mL
Type
reactant
Reaction Step Two
Name
octane
Name
2-octene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]>C1CCCCC1.CCCCCCC>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[CH3:1][CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]

Inputs

Step One
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Smiles
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Smiles
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Smiles
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCCC
Name
cyclohexane
Quantity
20 mL
Type
solvent
Smiles
C1CCCCC1
Step Two
Name
1-octene
Quantity
18.8 mL
Type
reactant
Smiles
C=CCCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring for 20 hours at room temperature (the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer, in an atmosphere of argon
WAIT
Type
WAIT
Details
The mixture is left
TEMPERATURE
Type
TEMPERATURE
Details
previously maintained under argon
TEMPERATURE
Type
TEMPERATURE
Details
At the end it is cooled to room temperature

Outcomes

Product
Details
Reaction Time
 20 h
Name
octane
Type
product
Smiles
CCCCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 18 mL
Name
2-octene
Type
product
Smiles
CC=CCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 0.4 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06180553B2

Procedure details

0.12 mmoles of (η5-cyclopentadienyl)titanium trichloride (CpTiCl3; Aldrich commercial product), 20 ml of anhydrous cyclohexane, 0.03 ml of a solution of n-dibutylglima 0.45 M in anhydrous cyclohexane and 0.54 ml of 1 molar Mg(butyl)2 in n-heptane (atomic ratio Mg/Ti=4.5), are charged into a tailed test-tube equipped with a magnetic stirrer, in an atmosphere of argon. The mixture is left under stirring for 20 hours at room temperature (the solution takes on an extremely dark colouring). 18.8 ml of 1-octene (distilled and maintained on molecular sieves) are added. At this point the solution is siphoned in an autoclave previously maintained under argon and the same procedure is carried out as described in example 1 above. At the end it is cooled to room temperature. About 18 ml of octane and 0.4 ml of 2-octene are obtained by distillation (GC, mass GC and NMR analyses). The results and process conditions are summarized in table 1 below.
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Reaction Step One
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cyclohexane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-octene
Quantity
18.8 mL
Type
reactant
Reaction Step Two
Name
octane
Name
2-octene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]>C1CCCCC1.CCCCCCC>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[CH3:1][CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]

Inputs

Step One
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Smiles
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Smiles
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Smiles
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCCC
Name
cyclohexane
Quantity
20 mL
Type
solvent
Smiles
C1CCCCC1
Step Two
Name
1-octene
Quantity
18.8 mL
Type
reactant
Smiles
C=CCCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring for 20 hours at room temperature (the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer, in an atmosphere of argon
WAIT
Type
WAIT
Details
The mixture is left
TEMPERATURE
Type
TEMPERATURE
Details
previously maintained under argon
TEMPERATURE
Type
TEMPERATURE
Details
At the end it is cooled to room temperature

Outcomes

Product
Details
Reaction Time
 20 h
Name
octane
Type
product
Smiles
CCCCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 18 mL
Name
2-octene
Type
product
Smiles
CC=CCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 0.4 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06180553B2

Procedure details

0.12 mmoles of (η5-cyclopentadienyl)titanium trichloride (CpTiCl3; Aldrich commercial product), 20 ml of anhydrous cyclohexane, 0.03 ml of a solution of n-dibutylglima 0.45 M in anhydrous cyclohexane and 0.54 ml of 1 molar Mg(butyl)2 in n-heptane (atomic ratio Mg/Ti=4.5), are charged into a tailed test-tube equipped with a magnetic stirrer, in an atmosphere of argon. The mixture is left under stirring for 20 hours at room temperature (the solution takes on an extremely dark colouring). 18.8 ml of 1-octene (distilled and maintained on molecular sieves) are added. At this point the solution is siphoned in an autoclave previously maintained under argon and the same procedure is carried out as described in example 1 above. At the end it is cooled to room temperature. About 18 ml of octane and 0.4 ml of 2-octene are obtained by distillation (GC, mass GC and NMR analyses). The results and process conditions are summarized in table 1 below.
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Reaction Step One
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cyclohexane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-octene
Quantity
18.8 mL
Type
reactant
Reaction Step Two
Name
octane
Name
2-octene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]>C1CCCCC1.CCCCCCC>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[CH3:1][CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]

Inputs

Step One
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Smiles
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Smiles
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Smiles
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCCC
Name
cyclohexane
Quantity
20 mL
Type
solvent
Smiles
C1CCCCC1
Step Two
Name
1-octene
Quantity
18.8 mL
Type
reactant
Smiles
C=CCCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring for 20 hours at room temperature (the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer, in an atmosphere of argon
WAIT
Type
WAIT
Details
The mixture is left
TEMPERATURE
Type
TEMPERATURE
Details
previously maintained under argon
TEMPERATURE
Type
TEMPERATURE
Details
At the end it is cooled to room temperature

Outcomes

Product
Details
Reaction Time
 20 h
Name
octane
Type
product
Smiles
CCCCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 18 mL
Name
2-octene
Type
product
Smiles
CC=CCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 0.4 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06180553B2

Procedure details

0.12 mmoles of (η5-cyclopentadienyl)titanium trichloride (CpTiCl3; Aldrich commercial product), 20 ml of anhydrous cyclohexane, 0.03 ml of a solution of n-dibutylglima 0.45 M in anhydrous cyclohexane and 0.54 ml of 1 molar Mg(butyl)2 in n-heptane (atomic ratio Mg/Ti=4.5), are charged into a tailed test-tube equipped with a magnetic stirrer, in an atmosphere of argon. The mixture is left under stirring for 20 hours at room temperature (the solution takes on an extremely dark colouring). 18.8 ml of 1-octene (distilled and maintained on molecular sieves) are added. At this point the solution is siphoned in an autoclave previously maintained under argon and the same procedure is carried out as described in example 1 above. At the end it is cooled to room temperature. About 18 ml of octane and 0.4 ml of 2-octene are obtained by distillation (GC, mass GC and NMR analyses). The results and process conditions are summarized in table 1 below.
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Reaction Step One
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Reaction Step One
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
cyclohexane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-octene
Quantity
18.8 mL
Type
reactant
Reaction Step Two
Name
octane
Name
2-octene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]>C1CCCCC1.CCCCCCC>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[CH3:1][CH:2]=[CH:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]

Inputs

Step One
[Compound]
Name
(η5-cyclopentadienyl)titanium trichloride
Quantity
0.12 mmol
Type
reactant
Smiles
[Compound]
Name
solution
Quantity
0.03 mL
Type
reactant
Smiles
[Compound]
Name
Mg(butyl)2
Quantity
0.54 mL
Type
reactant
Smiles
Name
cyclohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCCC1
Name
n-heptane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCCC
Name
cyclohexane
Quantity
20 mL
Type
solvent
Smiles
C1CCCCC1
Step Two
Name
1-octene
Quantity
18.8 mL
Type
reactant
Smiles
C=CCCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring for 20 hours at room temperature (the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a magnetic stirrer, in an atmosphere of argon
WAIT
Type
WAIT
Details
The mixture is left
TEMPERATURE
Type
TEMPERATURE
Details
previously maintained under argon
TEMPERATURE
Type
TEMPERATURE
Details
At the end it is cooled to room temperature

Outcomes

Product
Details
Reaction Time
 20 h
Name
octane
Type
product
Smiles
CCCCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 18 mL
Name
2-octene
Type
product
Smiles
CC=CCCCCC
Measurements
Type Value Analysis
AMOUNT: VOLUME 0.4 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.